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Cat. No.: B12372934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of NA-014, a positive

allosteric modulator (PAM) of the glutamate transporter 1 (GLT-1), in preclinical studies of

methamphetamine (METH)-induced behavioral changes. The provided protocols are intended

to serve as a guide for researchers investigating the therapeutic potential of NA-014 for METH

use disorder.

Introduction
Methamphetamine is a highly addictive psychostimulant that poses a significant public health

challenge.[1][2] A key neurobiological mechanism underlying METH addiction involves the

disruption of glutamate neurotransmission.[3][4] METH administration leads to excessive

glutamate release, contributing to neurotoxicity and the development of addiction-related

behaviors such as hyperlocomotion, behavioral sensitization, and reward-seeking.[3][5][6] NA-
014 is a novel compound that enhances the function of GLT-1, the primary transporter

responsible for clearing extracellular glutamate in the brain.[3][5][7] By increasing glutamate

reuptake, NA-014 has been shown to attenuate several of the behavioral effects of METH,

suggesting its potential as a therapeutic agent.[3][5]

Mechanism of Action
NA-014 acts as a positive allosteric modulator of GLT-1 (also known as EAAT2).[5][7][8][9][10]

This means that it binds to a site on the transporter distinct from the glutamate binding site and
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enhances the transporter's activity, leading to increased glutamate uptake from the synaptic

cleft.[5][9] This mechanism helps to counteract the excessive glutamate levels induced by

METH, thereby normalizing glutamatergic signaling. The glutamatergic system plays a crucial

role in the reward and reinforcement pathways implicated in addiction.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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